Cas no 1805080-41-4 (5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805080-41-4
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4838429
• Update Time: 2025-05-19

5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-7(16-9(11,12)13)6(3-10)4-14-8(5)15-2/h4H,3H2,1-2H3
• InChI Key： BHTMMYBKEJZQSZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805080-41-4)

5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805080-41-4, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a methoxy substituent, a methyl group, and a trifluoromethoxy moiety, contribute to its distinct chemical properties and reactivity patterns.

The compound’s molecular structure is characterized by a pyridine core substituted with multiple functional groups. The chloromethyl group (–CH₂Cl) introduces electrophilic characteristics, making it a valuable intermediate in various synthetic pathways. The methoxy group (–OCH₃) and the methyl group (–CH₃) enhance the compound’s solubility and stability, while the trifluoromethoxy group (–OCF₃) provides electronic and steric effects that can influence its interaction with biological targets. These structural elements collectively contribute to the compound’s potential as a building block in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in the development of novel therapeutic agents. The pharmaceutical industry has leveraged these compounds to design molecules with enhanced efficacy and reduced toxicity. Specifically, derivatives of pyridine have been explored for their applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The presence of multiple fluorine atoms in the trifluoromethoxy group is particularly noteworthy, as fluorine substitution often improves metabolic stability and bioavailability of drug candidates.

Current research highlights the use of 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine as a precursor in synthesizing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in developing compounds that modulate kinases and transcription factors, which are critical in cancer therapy. The electrophilic nature of the chloromethyl group allows for facile functionalization via nucleophilic addition reactions, enabling the construction of diverse molecular architectures.

The compound’s potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Researchers have synthesized analogs of this molecule that exhibit activity against resistant bacterial strains by interfering with essential bacterial metabolic pathways. The combination of electronic effects from fluorine substitution and steric hindrance from methyl groups enhances binding affinity to bacterial enzymes, leading to effective inhibition.

From a synthetic chemistry perspective, 5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine serves as a versatile scaffold for exploring new synthetic methodologies. Its structural complexity allows chemists to apply advanced techniques such as transition-metal-catalyzed cross-coupling reactions, which are pivotal in constructing biaryl systems prevalent in many drugs. Additionally, the compound’s stability under various reaction conditions makes it an attractive candidate for large-scale synthesis.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. The electron-withdrawing effect of fluorine atoms increases lipophilicity while maintaining metabolic stability, which is crucial for drug formulation. This characteristic has been exploited in designing next-generation antiviral agents where fluorinated pyridines play a pivotal role in enhancing drug residence time within biological systems.

In conclusion,5-(Chloromethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805080-41-4) represents a promising compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is likely to remain at the forefront of medicinal chemistry innovation.